Methyl 3,3-dimethoxycyclopentanecarboxylate

• Molecular Formula: C9H16O4
• Molecular Weight: 188.22 g/mol
• IUPAC Name: methyl 3,3-dimethoxycyclopentane-1-carboxylate
• InChI: InChI=1S/C9H16O4/c1-11-8(10)7-4-5-9(6-7,12-2)13-3/h7H,4-6H2,1-3H3
• InChI Key: CBVJMGDRQPEDJV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCC(C1)(OC)OC

Description

Methyl 3,3-dimethoxycyclopentanecarboxylate is a useful research compound. Its molecular formula is C9H16O4 and its molecular weight is 188.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(Tetrahedron, (1977), 33, 1113) A solution of 3-oxocyclopentanecarboxylic acid (10.013 g, 78 mmol) and trimethyl orthoformate (60.5 mL, 547 mmol) in MeOH (120 mL) was treated with acetyl chloride (7.78 mL, 109 mmol) and stirred under a nitrogen atmosphere for 5 days. The reaction solution was poured into a stirred suspension of anhydrous sodium carbonate (32 g) in pentane (250 mL) and stirred for 3 hrs. The solids were removed by filtration (2×) and concentrated under reduced pressure to give the target compound (15.4 g, 82 mmol, 105% yield) as a pale yellow oil. 1H NMR (500 MHz, CDCl3) δ ppm 3.67 (3 H, s), 3.20 (3 H, s), 3.18 (3 H, s), 2.82-2.93 (1 H, m), 2.01-2.15 (2 H, m), 1.77-2.01 (4 H, m).